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Compound of Interest

Compound Name: 2-lodomelatonin

Cat. No.: B1662258

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 2-lodomelatonin. The following procedures are
designed to ensure the safe handling, use, and disposal of this potent melatonin receptor
agonist.

Immediate Safety and Handling Precautions

While some safety data sheets for related compounds like melatonin may classify them as non-
hazardous, 2-lodomelatonin is a highly potent physiological substance and should be handled
with the care required for hazardous materials. Another related compound, 6-hydroxy
Melatonin, is suspected of causing cancer and is harmful if swallowed.[1] Therefore, a
conservative approach to safety is essential.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is required to minimize
exposure. This includes protection for the eyes, face, hands, and body.

e Eye and Face Protection: At a minimum, safety glasses with side shields are required.[2] For
tasks with a splash hazard, such as preparing stock solutions, chemical safety goggles and a
face shield should be worn.[2]

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[2] Given the potent nature of 2-lodomelatonin, double gloving is recommended,
especially during weighing and solution preparation. Gloves should be changed immediately
if they become contaminated, torn, or punctured.
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o Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of
contamination, a disposable gown made of a low-permeability fabric is recommended.

o Respiratory Protection: While not typically required for handling small quantities in a well-
ventilated area, a NIOSH-approved respirator may be necessary if there is a risk of
generating dust or aerosols.

Quantitative Data Summary

Specific occupational exposure limits for 2-lodomelatonin have not been established. The
following table provides relevant data for the compound and general safety thresholds.

Parameter Value Source
Molecular Weight 358.18 g/mol
CAS Number 93515-00-5
N Soluble to 100 mM in DMSO
Solubility
and ethanol
Storage Temperature -20°C
Biological Activity (Ki) 28 pM for MT1 receptor

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for safely preparing a stock solution of 2-lodomelatonin.

Materials:

2-lodomelatonin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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e Fume hood or ventilated enclosure

o Vortex mixer

» Pipettors and sterile, filtered pipette tips
Procedure:

o Preparation: Don all required PPE (lab coat, double gloves, safety goggles). Perform all
manipulations within a fume hood or other suitable ventilated enclosure.

e Weighing: Carefully weigh the desired amount of 2-lodomelatonin powder on an analytical
balance. For a 10 mM solution, this would be approximately 3.58 mg per 1 mL of DMSO.

e Solubilization: Add the appropriate volume of DMSO to the vial containing the 2-
lodomelatonin powder.

e Mixing: Tightly cap the vial and vortex until the solid is completely dissolved.

o Storage: Store the stock solution at -20°C in a tightly sealed, clearly labeled container. Stock
solutions in DMSO are stable for up to 1 month at -20°C and up to 6 months at -80°C.

Visualizing Workflows and Pathways

To further clarify procedures and the biological context of 2-lodomelatonin, the following
diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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